3-(1H-1,2,4-triazol-3-yl)propanal
Overview
Description
1,2,4-Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms . Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Synthesis Analysis
Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines .Molecular Structure Analysis
Triazole, comprising three nitrogen atoms and two carbon atoms, is divided into two isomers 1,2,3-triazole and 1,2,4-triazole . Its unique structure facilitates the formation of a variety of non-covalent bonds with enzymes and receptors inducing broad-spectrum biological activities .Chemical Reactions Analysis
The first pathway started with the preparation of N-guanidinosuccinimide, which then reacted with amines under microwave irradiation to afford 5 . The desired products were successfully obtained in the reaction with aliphatic amines (primary and secondary) via a nucleophilic opening of the succinimide ring and the subsequent recyclization of the 1,2,4-triazole ring .Physical And Chemical Properties Analysis
The compounds synthesized are thermally stable (decomposition onset temperatures 147–228 °C), exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance (the oxidizer excess coefficients α = 0.42–0.71) .Mechanism of Action
Safety and Hazards
Future Directions
Due to the practical significance of 3(5)-amino-1,2,4-triazoles, there is an ongoing demand for new efficient methods of their synthesis . The most common synthetic methods for the preparation of 3(5)-amino-1,2,4-triazoles involve intramolecular cyclo-condensation of amidoguanidines, thermal condensation of N-cyanoimidates with hydrazine, and 1,3-dipolar cycloaddition of hydrazonoyl derivatives and carbodiimides .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,4-triazol-3-yl)propanal involves the reaction of 3-amino-1H-1,2,4-triazole with propanal in the presence of a suitable catalyst.", "Starting Materials": [ "3-amino-1H-1,2,4-triazole", "propanal" ], "Reaction": [ "To a stirred solution of 3-amino-1H-1,2,4-triazole (1.0 equiv) in a suitable solvent, add propanal (1.2 equiv) and a catalytic amount of a suitable catalyst such as p-toluenesulfonic acid or trifluoroacetic acid.", "Heat the reaction mixture at reflux temperature for several hours until TLC analysis indicates complete consumption of the starting material.", "Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent such as ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable eluent system to obtain the desired product as a colorless oil." ] } | |
CAS RN |
2229541-79-9 |
Molecular Formula |
C5H7N3O |
Molecular Weight |
125.1 |
Purity |
95 |
Origin of Product |
United States |
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